2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H20ClN3O4S/c1-33-21-12-5-3-10-19(21)27-22(30)14-28-20-11-4-2-9-18(20)25(24(28)32)29(23(31)15-34-25)17-8-6-7-16(26)13-17/h2-13H,14-15H2,1H3,(H,27,30)
• InChI Key: DXLREENXPPGVFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H20ClN3O4S
• Molecular Weight: 494.0 g/mol
• CAS No.: 894556-06-0

Description

The compound “2-(3’-(3-chlorophenyl)-2,4’-dioxospiro[indoline-3,2’-thiazolidin]-1-yl)-N-(2-methoxyphenyl)acetamide” is a complex organic molecule. It contains several functional groups and structural features, including a spiro[indoline-3,2’-thiazolidin] core, a 3-chlorophenyl group, and a 2-methoxyphenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a formal [3 + 2] annulation reaction of crotonate-derived sulfur ylides and β-ketothioamides (KTAs) was successfully developed to produce good-to-excellent yields of thiazoline and spiro[indoline-3,3′-thiophene] scaffolds. This transformation is a powerful tool for the synthesis of thiazoline and spiro[indoline-3,3′-thiophene] scaffolds due to its mild reaction conditions, easily accessible starting materials, and broad substrate scope.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a spirocyclic core. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound may undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, the presence of the spiro[indoline-3,2’-thiazolidin] core suggests that it might participate in reactions typical of these types of structures.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the 3-chlorophenyl and 2-methoxyphenyl groups could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological targets through its various functional groups, but further studies would be needed to confirm this.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate precautions should be taken when handling it to avoid potential health risks.

Future Directions

Future research could focus on further elucidating the properties and potential applications of this compound. This could include studies to determine its biological activity, potential uses in material science, or its behavior under various chemical conditions.